Cas no 1826110-02-4 (3-Benzyloxy-2,6-difluorobenzyl alcohol)

• Product Name: 3-Benzyloxy-2,6-difluorobenzyl alcohol
• CAS No: 1826110-02-4
• MF: C₁₄H₁₂F₂O₂
• MW: 250.240691184998
• MDL: MFCD29088143
• CID: 5078851
• Update Time: 2026-03-01

3-Benzyloxy-2,6-difluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Benzyloxy-2,6-difluorobenzyl alcohol

• MDL： MFCD29088143
• Inchi： 1S/C14H12F2O2/c15-12-6-7-13(14(16)11(12)8-17)18-9-10-4-2-1-3-5-10/h1-7,17H,8-9H2
• InChI Key： FSQJCQOKVDNXJB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CO)F)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on 3-Benzyloxy-2,6-difluorobenzyl alcohol

Introduction to 3-Benzyloxy-2,6-difluorobenzyl alcohol (CAS No. 1826110-02-4)

3-Benzyloxy-2,6-difluorobenzyl alcohol, identified by the Chemical Abstracts Service Number (CAS No.) 1826110-02-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of derivatives featuring a benzyl alcohol moiety combined with a difluorobenzene backbone, which confers unique chemical and biological properties. The presence of both benzyloxy and difluoro substituents makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural features of 3-benzyloxy-2,6-difluorobenzyl alcohol contribute to its potential utility in drug discovery. The benzyl alcohol group is well-known for its role as a protecting group in organic synthesis and also serves as a bioisostere for hydroxyl groups in biological systems. The introduction of fluorine atoms at the 2 and 6 positions of the benzene ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. These attributes make it an attractive candidate for further exploration in the synthesis of small-molecule inhibitors and other pharmacologically active compounds.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and selectivity when interacting with biological targets. The difluorobenzene scaffold, as seen in 3-benzyloxy-2,6-difluorobenzyl alcohol, has been extensively studied for its ability to modulate enzyme activity and receptor binding. For instance, fluorinated derivatives have shown promise in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound's potential as a building block for such inhibitors has been highlighted in several cutting-edge research studies.

One notable application of 3-benzyloxy-2,6-difluorobenzyl alcohol is in the synthesis of fluorinated analogs of known bioactive molecules. By incorporating this compound into drug candidates, researchers aim to improve pharmacokinetic properties such as solubility, bioavailability, and half-life. Additionally, the benzyloxy group can be readily removed or modified under specific conditions, allowing for further functionalization and tailoring of the molecule's properties. This flexibility makes it a valuable tool in medicinal chemistry campaigns targeting various therapeutic areas.

The chemical reactivity of 3-benzyloxy-2,6-difluorobenzyl alcohol also positions it as a key intermediate in cross-coupling reactions commonly employed in drug synthesis. For example, Suzuki-Miyaura coupling reactions can be utilized to introduce additional aryl groups or heterocycles at specific positions on the benzene ring. Such modifications can significantly alter the biological activity of the resulting compounds, enabling fine-tuning for optimal therapeutic effects. The ability to perform such diversifications underscores the compound's importance as a synthetic precursor.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies have demonstrated that the presence of fluorine atoms can lead to improved interactions with target proteins by increasing hydrophobicity and electronic effects at critical binding sites. In the context of 3-benzyloxy-2,6-difluorobenzyl alcohol, these insights have guided researchers in designing more effective derivatives with enhanced potency and selectivity.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their ability to improve drug-like properties. For example, fluoroaromatics are known to enhance metabolic stability by resisting enzymatic degradation. This characteristic is particularly important for drugs that require longer half-lives or multiple daily dosing regimens. The incorporation of difluorobenzyl moieties into drug candidates has thus become a strategic approach in modern drug design.

In conclusion, 3-benzyloxy-2,6-difluorobenzyl alcohol (CAS No. 1826110-02-4) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features—combining a benzyl alcohol group with a difluorobenzene core—make it an excellent intermediate for synthesizing novel bioactive molecules. The growing body of research highlighting its utility underscores its importance as a building block for future therapeutics targeting various diseases.